Cas no 7248-77-3 (Pyridine,2-(heptylthio)-, hydrobromide(1:1))

• Product Name: Pyridine,2-(heptylthio)-, hydrobromide(1:1)
• CAS No: 7248-77-3
• MF: C₁₂H₂₀BrNS
• MW: 290.262901306152
• CID: 580900
• PubChem ID: 54605197
• Update Time: 2025-04-19

Pyridine,2-(heptylthio)-, hydrobromide(1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(heptylthio)-, hydrobromide(1:1)
• 2-heptylsulfanylpyridine,hydrobromide
• NSC40191
• NSC-40191
• 2-(Heptylsulfanyl)pyridine--hydrogen bromide (1/1)
• DTXSID90713975
• 7248-77-3

• Inchi： 1S/C12H19NS.BrH/c1-2-3-4-5-8-11-14-12-9-6-7-10-13-12;/h6-7,9-10H,2-5,8,11H2,1H3;1H
• InChI Key： DXLCISMGILLOTM-UHFFFAOYSA-N
• SMILES： Br.S(C1C=CC=CN=1)CCCCCCC

Computed Properties

• Exact Mass: 209.12397
• Monoisotopic Mass: 289.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 312.7°Cat760mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.524
• PSA: 12.89
• LogP: 5.10220